molecular formula C14H21N2O6P B8631859 2-(3'-Nitrobenzamido)propane-2-phosphonic acid diethyl ester

2-(3'-Nitrobenzamido)propane-2-phosphonic acid diethyl ester

Cat. No.: B8631859
M. Wt: 344.30 g/mol
InChI Key: OGGXLQHOCHQJIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3'-Nitrobenzamido)propane-2-phosphonic acid diethyl ester is a useful research compound. Its molecular formula is C14H21N2O6P and its molecular weight is 344.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H21N2O6P

Molecular Weight

344.30 g/mol

IUPAC Name

N-(2-diethoxyphosphorylpropan-2-yl)-3-nitrobenzamide

InChI

InChI=1S/C14H21N2O6P/c1-5-21-23(20,22-6-2)14(3,4)15-13(17)11-8-7-9-12(10-11)16(18)19/h7-10H,5-6H2,1-4H3,(H,15,17)

InChI Key

OGGXLQHOCHQJIQ-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(C)(C)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-])OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

83 g of 3-nitrobenzoyl chloride in 150 ml of acetonitrile are added dropwise to a solution of 105 g of 2-aminopropane-2-phosphonic acid diethyl ester and 45 g of triethylamine in 300 ml of acetonitrile at 0° C, with good stirring. After completion of the addition, the mixture is stirred for a further 3 hours at 0° C; it is then filtered and the solvent is distilled off in vacuo. The residue is purified by extraction by shaking with ether and aqueous 2 normal sodium carbonate solution. 99 g of 2-(3'-nitrobenzamido)propane-2-phosphonic acid diethyl ester of melting point 95°-96° C are obtained. This product is reduced with hydrogen as indicated in Example 2.
Quantity
83 g
Type
reactant
Reaction Step One
Quantity
105 g
Type
reactant
Reaction Step One
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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